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Sarcoptic mange, a highly contagious parasitic skin disease caused by the mite Sarcoptes

scabiei, poses a significant threat to the health and welfare of various animal species, leading

to substantial economic losses in livestock production. Effective control of this ectoparasite

relies on the use of acaricides, with organophosphates and macrocyclic lactones being two

major classes of compounds employed. This guide provides an objective comparison of two

prominent representatives from these classes: phoxim, an organophosphate, and ivermectin, a

macrocyclic lactone, for the treatment of sarcoptic mange.

Executive Summary
Both phoxim and ivermectin are effective in controlling sarcoptic mange; however, they differ

significantly in their mode of administration, mechanism of action, and application protocols.

Ivermectin, available in injectable and in-feed formulations, offers systemic activity, while

phoxim is a topical acaricide applied as a spray or pour-on. The choice between these two

compounds may depend on the specific needs of the control program, the severity of the

infestation, and the practicalities of administration in a given setting.
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Mechanism of Action
The differing modes of action of phoxim and ivermectin are fundamental to understanding their

application in sarcoptic mange control.

Phoxim, as an organophosphate insecticide, acts as a cholinesterase inhibitor.[1] By inhibiting

the enzyme acetylcholinesterase in the synaptic cleft of the mite's nervous system, phoxim

leads to an accumulation of the neurotransmitter acetylcholine. This results in continuous nerve

stimulation, paralysis, and ultimately, the death of the mite.

Ivermectin, a macrocyclic lactone, targets the nervous system of invertebrates by a different

mechanism. It binds to glutamate-gated chloride ion channels, which are unique to

invertebrates. This binding increases the permeability of the cell membrane to chloride ions,

leading to hyperpolarization of the nerve and muscle cells. The result is flaccid paralysis and

death of the Sarcoptes scabiei mite.

Figure 1: Comparative Mechanism of Action

Comparative Efficacy from Clinical Trials
Direct comparative clinical trials between phoxim and ivermectin for sarcoptic mange are

limited. However, a study by Jacobson et al. (1999) in Sweden evaluated eradication programs

for Sarcoptes scabiei var. suis in four pig herds, utilizing either ivermectin or phoxim.[2][3] This

study provides valuable insights into the clinical application and effectiveness of both acaricides

in a herd health context.

Table 1: Summary of a Comparative Eradication Program in Pigs[2][3]
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Feature Herd B (Ivermectin) Herd C (Phoxim)
Herd D
(Ivermectin/Phoxim
)

Acaricide Ivermectin (injection) Phoxim (topical) Ivermectin & Phoxim

Treatment Protocol Two treatments Two treatments Three treatments

Treatment Interval 7-12 days 7-12 days 7-12 days

Environmental

Disinfection
No No No

Monitoring
Skin scrapings, ELISA

for serum antibodies

Skin scrapings, ELISA

for serum antibodies

Skin scrapings, ELISA

for serum antibodies

Outcome Successful eradication Successful eradication Successful eradication

The study concluded that simplified eradication programs, without environmental disinfection,

using either ivermectin or phoxim, were successful.[2][3] The success of these programs was

monitored by a continuous decrease in serum antibody levels against S. scabiei and the

absence of live mites in skin scrapings.[2][3]

While this study demonstrates the effectiveness of both drugs in an eradication program, it

does not provide a direct comparison of their speed of action or efficacy on individual animal

clinical signs. To further compare their performance, data from separate clinical trials are

summarized below.

Ivermectin Efficacy Data
Numerous studies have demonstrated the high efficacy of ivermectin against sarcoptic mange

in pigs and dogs.

Table 2: Efficacy of Ivermectin in the Treatment of Sarcoptic Mange in Pigs
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Study Animal
Formulation &
Dose

Treatment
Protocol

Efficacy

Soll & Smith

(1987)[4][5]

146 commercial

pigs

300 µg/kg,

subcutaneous

injection

Single dose

No mites

recovered from

treated pigs on

days 28 and 42.

Seaman et al.

(1993)[6]
Swine

300 µg/kg,

subcutaneous

injection

Single dose

Significantly

fewer mites in

treated pigs up to

day 56 post-

treatment.

Vercruysse &

Smets
Pigs

300 µg/kg,

subcutaneous

injection

Single dose

100% cure rate

in 6 out of 8

studies; >99%

mite reduction in

the remaining 2.

[7]

Vercruysse &

Smets
Pigs

100 µg/kg/day,

in-feed

7 consecutive

days

100% cure rate

in 8 trials.[7]

Phoxim Efficacy Data
Phoxim is a widely used topical organophosphate for the control of ectoparasites, including

mites, in various livestock species.[1] It is available as a pour-on or spray formulation.[8]

Table 3: Efficacy of Phoxim in the Treatment of Mites
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Study Animal
Mite
Species

Formulation
& Dose

Treatment
Protocol

Efficacy

Meyer-

Kühling et al.

(2007)

Laying hens

Dermanyssus

gallinae

(Poultry Red

Mite)

2000 ppm

spray

Two

treatments, 7

days apart

>99%

efficacy from

day 7 to day

49.

MSD Vet

Manual
Pigs

Sarcoptes

scabiei var.

suis

Phosmet

spray (related

organophosp

hate)

Single

treatment,

can be

repeated

after 14 days

A single

treatment is

usually

effective.[9]

Note: Data on the clinical efficacy of phoxim specifically for sarcoptic mange in pigs with mite

count reduction percentages from controlled clinical trials is less readily available in the

searched literature compared to ivermectin.

Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of scientific findings.

Below are summaries of typical experimental protocols for evaluating the efficacy of phoxim

and ivermectin.

In-Vivo Efficacy Trial Protocol
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Study Setup

Treatment Administration

Efficacy Assessment

Data Analysis

Animal Selection
(Naturally infested with S. scabiei)

Diagnosis Confirmation
(Skin scrapings, clinical signs)

Randomization into Treatment Groups

Group A: Phoxim
(e.g., Pour-on/Spray)

Group B: Ivermectin
(e.g., Subcutaneous injection)

Control Group
(Untreated or Placebo)

Mite Counts
(Skin scrapings at baseline and post-treatment intervals)

Clinical Lesion Scoring
(Assessment of skin lesions, pruritus)

Serological Analysis
(ELISA for S. scabiei antibodies)

Statistical Analysis
(Comparison of treatment groups vs. control)

Click to download full resolution via product page

Figure 2: Workflow of a Comparative In-Vivo Efficacy Trial

1. Animal Selection and Diagnosis:

Species: The study should be conducted on the target species (e.g., pigs, dogs) naturally

infested with Sarcoptes scabiei.
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Inclusion Criteria: Animals must have clinical signs of sarcoptic mange (e.g., pruritus,

alopecia, crusty lesions) and a confirmed diagnosis through microscopic identification of S.

scabiei mites, eggs, or fecal pellets from deep skin scrapings.

Exclusion Criteria: Animals with other dermatological conditions or those who have received

recent acaricidal treatment are typically excluded.

2. Treatment Groups and Administration:

Animals are randomly allocated to different treatment groups, including a negative control

group (placebo or no treatment).

Phoxim Group: Administered topically as a pour-on or spray at the manufacturer's

recommended concentration and volume. The treatment may be repeated after a specified

interval (e.g., 14 days).[1]

Ivermectin Group: Administered, for example, as a subcutaneous injection at a standard

dose (e.g., 300 µg/kg body weight).[4][6] Treatment may be a single dose or repeated.

3. Efficacy Evaluation:

Mite Counts: Deep skin scrapings are performed from the same body sites at baseline and at

regular intervals post-treatment (e.g., days 14, 28, 42, 56). The number of live mites is

counted under a microscope.

Clinical Assessment: The severity of skin lesions and pruritus is scored using a standardized

grading system at each evaluation point.

Serology: Blood samples can be collected to measure the level of antibodies against S.

scabiei using an ELISA, which can indicate the presence of an active infestation and the

response to treatment.[2][3]

4. Statistical Analysis:

The data on mite counts and clinical scores are statistically analyzed to compare the efficacy

of the treatments between the groups and over time.
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Conclusion
Both phoxim and ivermectin are potent acaricides for the control of sarcoptic mange.

Ivermectin's systemic action and availability in various formulations, including long-acting

injectables and in-feed preparations, offer convenience and high efficacy. Phoxim, as a topical

agent, provides an alternative with a different mode of action, which can be valuable in

resistance management strategies.

The selection of either phoxim or ivermectin should be based on a comprehensive evaluation

of the specific clinical situation, the target animal species, the scale of the infestation, and

logistical considerations for treatment administration. For professionals in drug development,

the distinct mechanisms of action of organophosphates and macrocyclic lactones continue to

offer avenues for the development of novel and synergistic approaches to combat sarcoptic

mange effectively.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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